Cas no 2228781-82-4 ((2-chloroquinolin-3-yl)methanesulfonamide)

• Product Name: (2-chloroquinolin-3-yl)methanesulfonamide
• CAS No: 2228781-82-4
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 6061094
• PubChem ID: 165640015
• Update Time: 2023-12-27

(2-chloroquinolin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-chloroquinolin-3-yl)methanesulfonamide
• 2228781-82-4
• EN300-2006038

• Inchi： 1S/C10H9ClN2O2S/c11-10-8(6-16(12,14)15)5-7-3-1-2-4-9(7)13-10/h1-5H,6H2,(H2,12,14,15)
• InChI Key： QHRUNTCDBILPHR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)CS(N)(=O)=O

Computed Properties

• Exact Mass: 256.0073264g/mol
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų